Cas no 2680753-86-8 (3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid)

• Product Name: 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid
• CAS No: 2680753-86-8
• MF: C₁₅H₂₀F₃NO₃
• MW: 319.319415092468
• CID: 5634526
• PubChem ID: 165923526
• Update Time: 2025-10-25

3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293719
• 2680753-86-8
• 3,5-dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid
• 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid

• Inchi： 1S/C15H20F3NO3/c1-11-3-12(2)5-13(4-11,10(21)22)8-14(6-11,7-12)19-9(20)15(16,17)18/h3-8H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： BZJVIKXAIKOIBU-UHFFFAOYSA-N
• SMILES： FC(C(NC12CC3(C(=O)O)CC(C)(C1)CC(C)(C3)C2)=O)(F)F

Computed Properties

• Exact Mass: 319.13952799g/mol
• Monoisotopic Mass: 319.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid

Comprehensive Overview of 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid (CAS No. 2680753-86-8)

The compound 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid (CAS No. 2680753-86-8) is a structurally unique adamantane derivative that has garnered significant attention in pharmaceutical and material science research. With its adamantane core and trifluoroacetamido functional group, this molecule exhibits remarkable stability and potential bioactivity, making it a subject of interest for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules and its role in medicinal chemistry optimization.

In recent years, the scientific community has shown growing interest in adamantane-based compounds due to their rigid, three-dimensional structures and ability to enhance drug potency and selectivity. The incorporation of the trifluoroacetamido group in this compound further enhances its lipophilicity and metabolic stability, key factors in modern drug design. These properties align with current trends in targeted drug delivery and precision medicine, addressing common search queries about "improving drug bioavailability" and "enhancing molecular stability."

The carboxylic acid moiety in 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid provides an excellent handle for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies. This characteristic responds to frequent researcher inquiries about "versatile pharmaceutical intermediates" and "customizable molecular scaffolds." The compound's potential applications in neurological research and anti-inflammatory drug development are particularly noteworthy, as these areas represent hot topics in current biomedical research.

From a synthetic chemistry perspective, the preparation of CAS 2680753-86-8 involves sophisticated organic transformations that showcase modern fluorination techniques and protective group strategies. These methods are frequently searched by synthetic chemists looking for "efficient trifluoromethylation approaches" and "stable amide bond formation." The compound's robust adamantane framework also makes it interesting for materials science applications, particularly in the development of high-performance polymers with enhanced thermal stability.

Quality control and analytical characterization of 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid typically employ advanced techniques such as HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. These analytical approaches address common quality assurance questions in pharmaceutical manufacturing, including "methods for purity determination of complex molecules" and "structural confirmation of fluorinated compounds." The compound's well-defined crystalline properties also make it suitable for X-ray crystallographic studies, providing valuable structural insights for molecular modeling.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to synthesize adamantane derivatives like CAS 2680753-86-8. This aligns with growing industry concerns about "environmentally friendly synthetic methods" and "reducing fluorinated waste streams." The compound's potential as a biochemical probe or diagnostic agent further expands its relevance in contemporary life science research, particularly in studies of membrane permeability and blood-brain barrier transport.

As the pharmaceutical industry continues to explore novel molecular architectures, compounds like 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid represent important tools for addressing current challenges in drug development. Its unique combination of structural features makes it particularly valuable for research into GPCR modulators, enzyme inhibitors, and other therapeutic targets that require precise three-dimensional recognition elements. These applications respond to frequent searches about "next-generation drug scaffolds" and "improving target specificity."

The commercial availability and custom synthesis options for CAS 2680753-86-8 have made it increasingly accessible to researchers worldwide. This availability supports the growing demand for specialty chemicals in academic and industrial laboratories, particularly those focused on fragment-based drug discovery and medicinal chemistry optimization. Proper handling and storage recommendations for this compound, including optimal temperature conditions and solubility characteristics, are frequently sought after by laboratory professionals.

Looking forward, the scientific community anticipates expanded applications for 3,5-Dimethyl-7-(2,2,2-trifluoroacetamido)adamantane-1-carboxylic acid in various research domains. Its potential role in supramolecular chemistry, crystal engineering, and materials design represents an exciting frontier for investigation. These developing applications address emerging search trends related to "functional molecular materials" and "advanced organic building blocks," positioning this compound as a versatile tool for interdisciplinary research.